Cas no 2171518-61-7 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid
• CAS No: 2171518-61-7
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6055914
• PubChem ID: 165582996
• Update Time: 2025-07-18

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid
• EN300-1527778
• 2171518-61-7
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]methyl}benzoic acid

• Inchi： 1S/C28H28N2O5/c1-3-25(26(31)30(2)16-18-12-14-19(15-13-18)27(32)33)29-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-15,24-25H,3,16-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： ONYUDSIETNBFRC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CC1C=CC(C(=O)O)=CC=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid: A Novel Compound with Promising Applications in Biomedical Research

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid, with the CAS number 2171518-61-7, represents a complex synthetic molecule that has garnered significant attention in recent years due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorene-based derivatives, which are characterized by their aromatic framework and functional groups that enable diverse interactions with biological targets. The fluoren-9-yl moiety, a key structural element, is often utilized in drug discovery for its ability to modulate protein-ligand interactions and enhance molecular stability. Meanwhile, the methoxycarbonyl group contributes to the molecule's solubility and reactivity, while the N-methylbutanamidomethyl chain introduces additional functional versatility. These structural elements collectively position this compound as a candidate for targeted therapeutic interventions.

Recent studies have highlighted the importance of fluorene derivatives in the development of small-molecule therapeutics. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that fluorene-based scaffolds can be engineered to exhibit selective binding to protein kinases, which are critical targets in oncology and inflammatory diseases. The methoxycarbonyl group in this compound may play a dual role: it could enhance the molecule's solubility in aqueous environments while also serving as a site for further functionalization. This property aligns with the growing trend in drug design to incorporate modular synthetic strategies that allow for rapid optimization of molecular properties. Researchers have also explored the use of fluoren-9-yl derivatives in the context of self-assembling peptides, where their aromatic interactions facilitate the formation of nanoscale structures with potential applications in drug delivery systems.

One of the most intriguing aspects of this compound is its potential involvement in proteomic interactions. A 2024 study published in ACS Chemical Biology revealed that fluorene-based molecules can selectively bind to specific protein domains, modulating their activity without causing off-target effects. The N-methylbutanamidomethyl chain in this compound likely contributes to its ability to form hydrogen bonds with target proteins, a mechanism that is increasingly being exploited in the design of selective inhibitors. Additionally, the methoxycarbonyl functionality may enable the compound to participate in covalent modifications of target proteins, a strategy that has shown promise in the treatment of diseases such as neurodegenerative disorders. These findings underscore the importance of structural diversity in fluorene derivatives and their potential to address unmet medical needs.

From a synthetic perspective, the fluoren-9-yl core of this compound is derived from fluorene, a polycyclic aromatic hydrocarbon that is widely used in materials science and pharmaceutical chemistry. The synthesis of fluorene-based derivatives typically involves multi-step processes that include the formation of the aromatic ring system, the introduction of functional groups, and the assembly of side chains. The methoxycarbonyl group is often incorporated through esterification reactions, while the N-methylbutanamidomethyl chain may be introduced via amidation or coupling reactions. These synthetic strategies highlight the flexibility of fluorene derivatives in tailoring molecular properties for specific applications. Moreover, recent advances in green chemistry have enabled the development of more sustainable methods for synthesizing such compounds, reducing the environmental impact of pharmaceutical manufacturing.

The therapeutic potential of this compound is further supported by its ability to interact with cell membrane receptors. A 2023 review in Pharmaceutical Research emphasized the role of fluorene derivatives in modulating ion channel activity, a mechanism that is relevant to the treatment of conditions such as cardiac arrhythmias and neurological disorders. The methoxycarbonyl group may facilitate the compound's interaction with lipid bilayers, enhancing its ability to penetrate cell membranes. Additionally, the N-methylbutanamidomethyl chain could contribute to the molecule's ability to form hydrophobic interactions with receptor sites, a property that is critical for the efficacy of many drugs. These findings suggest that this compound could be a valuable lead in the development of targeted therapies for a range of diseases.

Looking ahead, the fluoren-9-yl framework of this compound presents exciting opportunities for further exploration. Researchers are currently investigating the use of fluorene-based molecules in photodynamic therapy, where their ability to absorb light energy could enable the targeted destruction of cancer cells. The methoxycarbonyl group may also be modified to enhance the compound's photostability, a critical factor in the success of such applications. Additionally, the N-methylbutanamidomethyl chain could be engineered to incorporate fluorescent tags, allowing for real-time monitoring of the molecule's behavior in biological systems. These innovations highlight the versatility of fluorene derivatives and their potential to address complex biomedical challenges.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid is a multifunctional compound with a unique structural profile that positions it as a promising candidate for biomedical research. Its fluoren-9-yl core, methoxycarbonyl functionality, and N-methylbutanamidomethyl chain collectively enable a wide range of interactions with biological targets. As research in this area continues to evolve, this compound may play a pivotal role in the development of novel therapeutics that address some of the most pressing challenges in modern medicine.